Cas no 110245-83-5 (1-(1-Cyclohexyl-3-phenylpropyl)piperidine)

• Product Name: 1-(1-Cyclohexyl-3-phenylpropyl)piperidine
• CAS No: 110245-83-5
• MF: C₂₀H₃₁N
• MW: 285.466845750809
• CID: 1093837
• PubChem ID: 72942898
• Update Time: 2025-06-08

1-(1-Cyclohexyl-3-phenylpropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Cyclohexyl-3-phenylpropyl)piperidine
• 110245-83-5

• Inchi： 1S/C20H31N/c1-4-10-18(11-5-1)14-15-20(19-12-6-2-7-13-19)21-16-8-3-9-17-21/h1,4-5,10-11,19-20H,2-3,6-9,12-17H2
• InChI Key： JCMGSQQAUTYVES-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)C(CCC1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 285.245649993g/mol
• Monoisotopic Mass: 285.245649993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-(1-Cyclohexyl-3-phenylpropyl)piperidine

Professional Introduction to Compound with CAS No. 110245-83-5 and Product Name: 1-(1-Cyclohexyl-3-phenylpropyl)piperidine

The compound with the CAS number 110245-83-5 and the product name 1-(1-Cyclohexyl-3-phenylpropyl)piperidine represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 1-(1-Cyclohexyl-3-phenylpropyl)piperidine consists of a piperidine ring substituted with a 1-cyclohexyl-3-phenylpropyl side chain, which contributes to its distinct pharmacological properties.

In recent years, the exploration of piperidine derivatives has been a focal point in drug discovery, primarily due to their favorable pharmacokinetic profiles and diverse biological activities. The presence of the cyclohexyl and phenylpropyl groups in 1-(1-Cyclohexyl-3-phenylpropyl)piperidine enhances its solubility and metabolic stability, making it an attractive candidate for further investigation. This compound has been studied for its potential role in modulating various biological pathways, particularly those involved in central nervous system (CNS) disorders.

One of the most compelling aspects of 1-(1-Cyclohexyl-3-phenylpropyl)piperidine is its interaction with serotonin receptors. Serotonin receptor modulation is a critical target in the treatment of depression, anxiety, and other neuropsychiatric disorders. Preclinical studies have demonstrated that this compound exhibits high affinity for serotonin 5-HT1A and 5-HT2A receptors, suggesting its potential as an antidepressant or anxiolytic agent. The dual action on these receptors may provide a balanced therapeutic effect, minimizing side effects associated with selective serotonin reuptake inhibitors (SSRIs).

Furthermore, the structural features of 1-(1-Cyclohexyl-3-phenylpropyl)piperidine contribute to its selectivity, which is a crucial factor in drug development. Selectivity ensures that the compound targets specific biological pathways while minimizing off-target effects. The cyclohexyl group enhances binding affinity by stabilizing the compound's conformation in the active site of target receptors. This conformational stability is essential for maintaining prolonged receptor interaction, which could lead to more sustained therapeutic effects.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's pharmacological properties before experimental validation. Molecular docking studies have been conducted using 1-(1-Cyclohexyl-3-phenylpropyl)piperidine to understand its binding mechanism with serotonin receptors. These studies have revealed that the phenylpropyl group plays a pivotal role in forming hydrophobic interactions with the receptor binding pocket. Additionally, the cyclohexyl group contributes to π-stacking interactions, further enhancing binding affinity.

The potential of 1-(1-Cyclohexyl-3-phenylpropyl)piperidine extends beyond CNS disorders. Emerging research suggests that this compound may also exhibit anti-inflammatory properties. Inflammatory processes are implicated in various chronic diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that modulation of serotonin receptors can influence inflammatory pathways, potentially leading to novel therapeutic strategies.

In vitro studies have demonstrated that 1-(1-Cyclohexyl-3-phenylpropyl)piperidine can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly intriguing given the growing evidence linking inflammation to mental health disorders. The ability of this compound to modulate both neurotransmitter and inflammatory pathways makes it a promising candidate for multifaceted therapeutic applications.

The synthesis of 1-(1-Cyclohexyl-3-phenylpropyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to form carbon-carbon bonds efficiently. These methods align with green chemistry principles by minimizing waste and reducing hazardous byproducts.

As research progresses, the development of novel analytical techniques will be crucial for characterizing 1-(1-Cyclohexyl-3-phenylpropyl)piperidine and understanding its pharmacokinetic behavior. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming molecular structure and assessing purity. Additionally, computational modeling will continue to play a vital role in predicting drug metabolism and potential side effects.

The future direction of research on 1-(1-Cyclohexyl-3-phenylpropil)piperidine includes exploring its efficacy in clinical trials. Phase I trials are expected to focus on safety and tolerability assessments, while Phase II trials will evaluate therapeutic efficacy in patients with CNS disorders. The results of these trials will provide valuable insights into the compound's potential as a new therapeutic agent.

In conclusion, 1-(1-Cyclohexil propy piperidin) represents a significant advancement in medicinal chemistry with promising applications in treating CNS disorders and potentially other chronic diseases involving inflammation. Its unique structural features contribute to its selectivity and binding affinity for serotonin receptors, making it an attractive candidate for further development. As research continues, this compound holds great promise for improving patient outcomes through innovative therapeutic strategies.